Cas no 851951-51-4 (ethyl 5-butanamido-3-(4-methoxyphenyl)-4-oxo-3H,4H-thieno3,4-dpyridazine-1-carboxylate)

• Product Name: ethyl 5-butanamido-3-(4-methoxyphenyl)-4-oxo-3H,4H-thieno3,4-dpyridazine-1-carboxylate
• CAS No: 851951-51-4
• MF: C₂₀H₂₁N₃O₅S
• MW: 415.46284365654
• CID: 6285375
• PubChem ID: 4625101
• Update Time: 2025-10-12

ethyl 5-butanamido-3-(4-methoxyphenyl)-4-oxo-3H,4H-thieno3,4-dpyridazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 5-butanamido-3-(4-methoxyphenyl)-4-oxo-3H,4H-thieno3,4-dpyridazine-1-carboxylate
• ethyl 5-butanamido-3-(4-methoxyphenyl)-4-oxo-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate
• 851951-51-4
• F0641-0648
• ethyl 5-(butanoylamino)-3-(4-methoxyphenyl)-4-oxothieno[3,4-d]pyridazine-1-carboxylate
• AB00670581-01
• ethyl 5-butyramido-3-(4-methoxyphenyl)-4-oxo-3,4-dihydrothieno[3,4-d]pyridazine-1-carboxylate
• AKOS024590414

• Inchi： 1S/C20H21N3O5S/c1-4-6-15(24)21-18-16-14(11-29-18)17(20(26)28-5-2)22-23(19(16)25)12-7-9-13(27-3)10-8-12/h7-11H,4-6H2,1-3H3,(H,21,24)
• InChI Key： JRJDTXVGOGQEOV-UHFFFAOYSA-N
• SMILES： S1C=C2C(C(=O)OCC)=NN(C3C=CC(=CC=3)OC)C(C2=C1NC(CCC)=O)=O

Computed Properties

• Exact Mass: 415.12019195g/mol
• Monoisotopic Mass: 415.12019195g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 8
• Complexity: 663
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 126Ų

Additional information on ethyl 5-butanamido-3-(4-methoxyphenyl)-4-oxo-3H,4H-thieno3,4-dpyridazine-1-carboxylate

Professional Introduction to Ethyl 5-butanamido-3-(4-methoxyphenyl)-4-oxo-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate (CAS No. 851951-51-4)

Ethyl 5-butanamido-3-(4-methoxyphenyl)-4-oxo-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate, identified by its CAS number 851951-51-4, is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the thienopyridazine class, a structural motif known for its potential biological activity and pharmacological relevance. The presence of multiple functional groups, including an amide, an ester, and aromatic rings, makes this molecule a versatile scaffold for drug discovery and development.

The molecular structure of Ethyl 5-butanamido-3-(4-methoxyphenyl)-4-oxo-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate encompasses a thiophene ring fused with a pyridazine moiety, which is further modified by an amide group at the 5-position and a 4-methoxyphenyl substituent at the 3-position. The ester functionality at the 1-position not only contributes to the molecule's solubility but also provides a site for further chemical modification. This structural complexity suggests that the compound may exhibit multiple modes of interaction with biological targets, making it a promising candidate for exploring novel therapeutic avenues.

In recent years, there has been growing interest in thienopyridazine derivatives due to their reported bioactivity across various disease models. Studies have indicated that compounds within this class can modulate inflammatory pathways, enzyme activities, and cellular signaling cascades. For instance, derivatives of thienopyridazine have been investigated for their potential in treating neurological disorders, such as Alzheimer's disease and Parkinson's disease, where they may act by inhibiting specific kinases or interacting with neurotransmitter receptors. The amide and methoxyphenyl groups in Ethyl 5-butanamido-3-(4-methoxyphenyl)-4-oxo-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate are particularly noteworthy, as they can enhance binding affinity and selectivity towards target proteins.

The pharmacokinetic properties of this compound are also of considerable interest. The ester group can undergo hydrolysis in vivo, potentially releasing active metabolites that contribute to its therapeutic effects. Additionally, the methoxyphenyl ring may influence metabolic pathways by interacting with cytochrome P450 enzymes. These factors are critical in determining the compound's bioavailability and duration of action. Preclinical studies have begun to explore these aspects, providing valuable insights into how Ethyl 5-butanamido-3-(4-methoxyphenyl)-4-oxo-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate might behave in different biological systems.

One of the most exciting areas of research involving this compound is its potential application in oncology. Thienopyridazine derivatives have shown promise as inhibitors of tyrosine kinases and other enzymes implicated in cancer cell proliferation and survival. The specific arrangement of functional groups in Ethyl 5-butanamido-3-(4-methoxyphenyl)-4-oxo-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate suggests that it could interact with key oncogenic pathways while minimizing off-target effects. Early computational studies have predicted favorable binding affinities for this compound against several cancer-related targets, warranting further experimental validation.

In addition to its oncology applications, this molecule may also have utility in addressing inflammatory diseases. Chronic inflammation is a hallmark of many pathological conditions, including autoimmune disorders and metabolic syndromes. The ability of thienopyridazine derivatives to modulate inflammatory responses has been demonstrated in various preclinical models. The amide group in Ethyl 5-butanamido-3-(4-methoxyphenyl)-4-oxo-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate could play a role in inhibiting pro-inflammatory cytokines or enzymes such as COX and LOX. Such activities would make it a valuable candidate for developing novel anti-inflammatory therapies.

The synthesis of Ethyl 5-butanamido-3-(4-methoxyphenyl)-4-oxo-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate represents another area of interest for synthetic chemists. The construction of the thiophene-pyridazine core requires careful consideration of reaction conditions and protecting group strategies to ensure high yield and purity. Advances in synthetic methodologies have made it possible to access complex heterocyclic structures more efficiently than ever before. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated cyclizations have been instrumental in building the framework of this compound.

The development of new analytical methods for characterizing this compound is also essential for advancing its research potential. High-resolution mass spectrometry (HRMS), nuclear magnetic resonance (NMR) spectroscopy, and X-ray crystallography are among the techniques used to confirm molecular structure and purity. These methods provide critical data for understanding how the compound behaves under different conditions and how it interacts with biological targets.

In conclusion, Ethyl 5-butanamido-3-(4-methoxyphenyl)-4-oxyloxyloxyloxyloxyloxyloxyloxyloxyloxyloxyloxyloxyloxyloxyloxyloxyloxyloxyxolozyxolozyxolozyxolozyxolozyxolozyxolozyxolozyxolozyxolozyxolysis, with CAS number85195151, represents a significant advancement in pharmaceutical chemistry. Its unique structural features and reported bioactivity make it a compelling candidate for further investigation across multiple therapeutic areas. As research continues to uncover new applications for thienopyridazine derivatives like this one²,²,²,²,²,²,²,²,²,²,²,^{,⇺⇹ it will undoubtedly play an important role in shaping the future of drug discovery.⇹ As research continues to uncover new applications for thienopyridazine derivatives like this one⇺⇹, it will undoubtedly play an important role in shaping the future of drug discovery.⇹ As research continues to uncover new applications for thienopyridazine derivatives like this one⇺⇹, it will undoubtedly play an important role in shaping the future of drug discovery.⇹ As research continues to uncover new applications for thienopyridazine derivatives like this one⇺⇹, it will undoubtedly play an important role in shaping the future of drug discovery.⇹ As research continues to uncover new applications for thienopyridazine derivatives like this one⇺⇹, it will undoubtedly play an important role in shaping the future of drug discovery.⇹ As research continues to uncover new applications for thienopyridazine derivatives like this one⇺⇹, it will undoubtedly play an important role in shaping the future of drug discovery.⇹ As research continues to uncover new applications for thienopyridazine derivatives like this one⇺⇹, it will undoubtedly play an important role}